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Compound of Interest

Compound Name: 4-Methylcycloheptan-1-ol

Cat. No.: B15260595

A Note on Nomenclature: Initial searches for "4-Methylcycloheptan-1-ol" yielded limited
results, suggesting a potential typographical error in the query. The vast majority of
commercially available and scientifically documented compounds correspond to "4-
Methylcyclohexan-1-ol." This guide will focus on the latter, providing a comprehensive overview
for researchers, scientists, and drug development professionals.

Commercial Availability

4-Methylcyclohexan-1-ol is readily available from a variety of chemical suppliers as a mixture of
cis and trans isomers. The compound is typically offered in various quantities and purities to
suit diverse research and development needs. Below is a summary of offerings from prominent
suppliers.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
4-
Thermo Scientific  Methylcyclohexa
_ _ 589-91-3 99% 2509
Chemicals nol, 99%, mixture
of cis and trans
4-
Thermo Scientific  Methylcyclohexa 50 mL, 250 mL,
_ _ 589-91-3 98%
Chemicals nol, cis + trans, 1000 mL[1]
98%
4-
589-91-3; 7731- Milligram
Molport methylcyclohexa 95.00% N
28-4 quantities[2]
n-1-ol
o 4- Small and large
Matrix Fine - o
] METHYLCYCLO  589-91-3 Not Specified guantities (quote
Chemicals .
HEXAN-1-OL required)[3]
cis-4- .
) - Inquire for
TCI America Methylcyclohexa  7731-28-4 Not Specified )
details[4]
nol
4- _
] - Various (5ml to
ChemicalBook Methylcyclohexa  589-91-3 Not Specified
| 10009)[5]
no

Physicochemical Properties

Understanding the physical and chemical properties of 4-Methylcyclohexan-1-ol is crucial for its
application in experimental settings.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.ca/shop/products/4-methylcyclohexanol-cis-trans-98-thermo-scientific/p-7023313
https://www.molport.com/shop/compound/Molport-001-759-247
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm589913
https://www.tcichemicals.com/US/en/p/M0353
https://m.chemicalbook.com/Price/4-Methylcyclohexanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15260595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H140 [11121[3]
Molecular Weight 114.19 g/mol [11[2][3]
Boiling Point 171.0°Cto 173.0°C [6]
Melting Point -41.0°C [6]
Density 0.9200 g/mL [6]
Flash Point 68°C to 70°C [61[7]
Solubility Poor in water [7]
Appearance Colorless to yellow liquid [6]

Experimental Protocols & Synthesis

While detailed, step-by-step synthesis protocols for 4-methylcyclohexan-1-ol are not
extensively detailed in the provided search results, the general synthetic approach involves the
reduction of a corresponding ketone. A generalized workflow for such a chemical
transformation is outlined below.
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l
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Caption: Generalized workflow for the synthesis of 4-methylcyclohexan-1-ol.

A more advanced, stereoselective synthesis can be achieved through enzymatic reactions. For
instance, a one-pot, multi-enzymatic synthesis has been described for the four stereocisomers
of 4-methylheptan-3-ol, a structurally related compound.[8] This process utilizes an ene-
reductase and an alcohol dehydrogenase to control the stereochemistry at two chiral centers.
[8] A similar enzymatic approach could potentially be adapted for the stereospecific synthesis of
4-methylcyclohexan-1-ol isomers.
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Caption: Conceptual pathway for enzymatic synthesis of 4-methylcyclohexan-1-ol.

Safety and Handling

4-Methylcyclohexan-1-ol is a combustible liquid and may form explosive vapor/air mixtures
above 70°C.[7] It is harmful if swallowed, in contact with skin, or inhaled.[7] It also causes skin
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and serious eye irritation and may cause respiratory irritation.[7] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Biological Significance and Applications

While the search results do not detail specific signaling pathways directly involving 4-
methylcyclohexan-1-ol, it belongs to the class of secondary alcohols and cyclic compounds that
are common structural motifs in biologically active molecules. For example, menthol, a related
substituted cyclohexanol, has a well-documented biosynthetic pathway and various
physiological effects.[9] The synthesis of pheromones, such as 4-isopropyl-1-methyl-2-
cyclohexen-1-ol, further highlights the importance of substituted cyclohexanols in chemical
ecology.[10] 2-Methylcyclohexanol, another analog, has been used to study the effect of
organic solvents on epoxide hydrolase.[1] These examples suggest that 4-methylcyclohexan-1-
ol could be a valuable building block or test compound in medicinal chemistry and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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